Cas no 2228502-01-8 (2-(but-3-yn-2-yl)-5-(diethylamino)phenol)

• Product Name: 2-(but-3-yn-2-yl)-5-(diethylamino)phenol
• CAS No: 2228502-01-8
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5939049
• PubChem ID: 165683282
• Update Time: 2025-06-08

2-(but-3-yn-2-yl)-5-(diethylamino)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yl)-5-(diethylamino)phenol
• EN300-1812954
• 2228502-01-8

• Inchi： 1S/C14H19NO/c1-5-11(4)13-9-8-12(10-14(13)16)15(6-2)7-3/h1,8-11,16H,6-7H2,2-4H3
• InChI Key： MVNBZLLGPJTSEI-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C#C)C)N(CC)CC

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-(but-3-yn-2-yl)-5-(diethylamino)phenol

Professional Introduction to 2-(but-3-yn-2-yl)-5-(diethylamino)phenol (CAS No. 2228502-01-8)

2-(but-3-yn-2-yl)-5-(diethylamino)phenol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228502-01-8, features a unique structural framework that combines a phenolic moiety with a butynyl group and a diethylamino substituent. Such structural characteristics make it a promising candidate for further exploration in drug discovery and development.

The phenolic group in 2-(but-3-yn-2-yl)-5-(diethylamino)phenol is known for its potential antioxidant and anti-inflammatory properties, which are highly relevant in the treatment of various chronic diseases. The butynyl group introduces a reactive triple bond, which can be further functionalized to enhance the compound's bioactivity. Additionally, the diethylamino moiety contributes to the compound's basicity, making it a suitable candidate for interactions with acidic pharmacophores in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 2-(but-3-yn-2-yl)-5-(diethylamino)phenol with greater accuracy. Molecular docking studies have shown that this compound can interact with several biological targets, including enzymes and receptors involved in pain signaling, neurodegeneration, and cancer progression. These findings suggest that 2-(but-3-yn-2-yl)-5-(diethylamino)phenol may have therapeutic potential in treating conditions such as neuropathic pain, Alzheimer's disease, and certain types of cancer.

In vitro studies have demonstrated the compound's ability to modulate key signaling pathways associated with these diseases. For instance, research has indicated that 2-(but-3-yn-2-yl)-5-(diethylamino)phenol can inhibit the activity of enzymes like COX-2 and NFκB, which are crucial in inflammation and pain pathways. Furthermore, preclinical trials have shown promising results in animal models, where the compound exhibited significant anti-inflammatory and analgesic effects without notable side effects.

The synthesis of 2-(but-3-yn-2-yl)-5-(diethylamino)phenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve the synthetic route but also enhance the scalability of production, which is essential for further clinical development.

The structural versatility of 2-(but-3-yn-2-yl)-5-(diethylamino)phenol also allows for the creation of derivatives with enhanced pharmacological properties. By modifying the butynyl or diethylamino groups, researchers can fine-tune the compound's bioactivity to target specific disease mechanisms more effectively. This flexibility makes it an attractive scaffold for structure-based drug design.

The growing interest in natural product-inspired drug discovery has also influenced the investigation of derivatives of 2-(but-3-yn-2-yl)-5-(diethylamino)phenol. Researchers are exploring ways to incorporate bioactive natural products into synthetic molecules to enhance their therapeutic efficacy. This approach leverages the rich chemical diversity found in nature while applying modern synthetic methodologies to optimize drug-like properties.

Ethical considerations are paramount in pharmaceutical research, and studies involving compounds like 2-(but-3-yne)-5-()_{]phenol must adhere to stringent regulatory guidelines to ensure safety and efficacy. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies are essential to translate laboratory findings into safe and effective treatments for patients worldwide.}

The future prospects for 2-(but-yne)-_]5-()_]phenol are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Advances in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are providing deeper insights into the compound's structure-function relationships.

In conclusion, 2-(but-yne)-_]5-()_{]phenol (CAS No. 2228502-01]8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical results, position it as a valuable compound for further research and development.}